N-(1-hydroxy-2-methylpropan-2-yl)-6-((tetrahydrofuran-2-yl)methoxy)nicotinamide

• IUPAC Name: N-(1-hydroxy-2-methylpropan-2-yl)-6-(oxolan-2-ylmethoxy)pyridine-3-carboxamide
• InChI: InChI=1S/C15H22N2O4/c1-15(2,10-18)17-14(19)11-5-6-13(16-8-11)21-9-12-4-3-7-20-12/h5-6,8,12,18H,3-4,7,9-10H2,1-2H3,(H,17,19)
• InChI Key: QOSJMCAIIXTIRS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CO)NC(=O)C1=CN=C(C=C1)OCC2CCCO2
• Molecular Formula: C15H22N2O4
• Molecular Weight: 294.35 g/mol

Description

N-(1-hydroxy-2-methylpropan-2-yl)-6-((tetrahydrofuran-2-yl)methoxy)nicotinamide, also known as THFA-NMN, is a synthetic compound that has been gaining attention in the scientific community due to its potential therapeutic benefits. This compound is a derivative of nicotinamide mononucleotide (NMN), a molecule that plays a key role in cellular energy metabolism and has been shown to improve various aspects of health and longevity.

Scientific Research Applications

Nicotinamide and Disease Prevention

Nicotinamide, a form of vitamin B3, has been studied for its potential in disease prevention, particularly in diabetes. Knip et al. (2000) conducted a review on the safety of high-dose nicotinamide, highlighting its therapeutic applications over forty years in preventing Type I diabetes mellitus. The review indicates a wide therapeutic index for nicotinamide, with reversible hepatotoxicity at very high doses and minor enzyme abnormalities at doses used for diabetes prevention. This study underscores the potential of nicotinamide in diabetes prevention while calling attention to its toxic potential at doses exceeding 3 gm/day (Knip et al., 2000).

Nicotinamide N-Methyltransferase (NNMT) and Cancer

Research by Campagna et al. (2021) delves into the role of NNMT, an enzyme that catalyzes the N-methylation of nicotinamide, in various cancers. Overexpression of NNMT has been observed in numerous non-neoplastic diseases and solid malignancies. The review discusses NNMT's potential as a biomarker for diagnosis, prognosis, and as a molecular target for anticancer treatment, especially in urological cancers (Campagna et al., 2021).

Neurocognitive Function

A review by Rennie et al. (2015) explores the effect of dietary and supplemental nicotinamide on cognitive function, including in conditions such as Alzheimer's disease and Parkinson's disease. The study suggests that nicotinamide may have neuroprotective effects and benefit neurocognitive function, highlighting the non-toxic, inexpensive, and widely available nature of nicotinamide (Rennie et al., 2015).

Nicotinamide and Anticancer Agents

Jain et al. (2020) review the synthesis and investigation of anticancer potential of nicotinamide derivatives. The review provides insights into various synthetic approaches used for developing anticancer drugs based on nicotinic acid and its derivatives, emphasizing their significant biological properties and potential in anticancer drug development (Jain et al., 2020).